Cas no 1181533-25-4 (N-(1-cyano-1-cyclopropylethyl)-2-(2,3-dimethylphenyl)aminoacetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-(2,3-dimethylphenyl)aminoacetamide
• CAS No: 1181533-25-4
• MF: C₁₆H₂₁N₃O
• MW: 271.357443571091
• CID: 6147431
• PubChem ID: 45842118
• Update Time: 2025-06-28

N-(1-cyano-1-cyclopropylethyl)-2-(2,3-dimethylphenyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1-cyclopropylethyl)-2-(2,3-dimethylphenyl)aminoacetamide
• EN300-26683845
• Z64880223
• N-(1-Cyano-1-cyclopropylethyl)-2-(2,3-dimethylanilino)acetamide
• N-(1-CYANO-1-CYCLOPROPYLETHYL)-2-[(2,3-DIMETHYLPHENYL)AMINO]ACETAMIDE
• AKOS008033016
• 1181533-25-4

• Inchi： 1S/C16H21N3O/c1-11-5-4-6-14(12(11)2)18-9-15(20)19-16(3,10-17)13-7-8-13/h4-6,13,18H,7-9H2,1-3H3,(H,19,20)
• InChI Key： BCGCGEXAYBYMCX-UHFFFAOYSA-N
• SMILES： O=C(CNC1C=CC=C(C)C=1C)NC(C#N)(C)C1CC1

Computed Properties

• Exact Mass: 271.168462302g/mol
• Monoisotopic Mass: 271.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.9Ų

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-(2,3-dimethylphenyl)aminoacetamide

Professional Introduction to N-(1-cyano-1-cyclopropylethyl)-2-(2,3-dimethylphenyl)aminoacetamide (CAS No. 1181533-25-4)

N-(1-cyano-1-cyclopropylethyl)-2-(2,3-dimethylphenyl)aminoacetamide, identified by its CAS number 1181533-25-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of extensive research and development. The structural features of this molecule, particularly the 1-cyano-1-cyclopropylethyl and 2-(2,3-dimethylphenyl)aminoacetamide moieties, contribute to its unique chemical behavior and potential biological activity.

The synthesis of N-(1-cyano-1-cyclopropylethyl)-2-(2,3-dimethylphenyl)aminoacetamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The introduction of the 1-cyano-1-cyclopropylethyl group introduces a high degree of steric hindrance, which can influence the compound's interactions with biological targets. On the other hand, the 2-(2,3-dimethylphenyl)aminoacetamide moiety provides a polar and basic region that can enhance solubility and binding affinity. These structural elements are crucial in determining the compound's overall pharmacokinetic profile.

In recent years, there has been a growing interest in developing novel compounds that can modulate neurotransmitter systems. N-(1-cyano-1-cyclopropylethyl)-2-(2,3-dimethylphenyl)aminoacetamide has been explored as a potential candidate for this purpose. Its molecular structure suggests that it may interact with receptors and enzymes involved in the regulation of mood and cognition. Preliminary studies have indicated that this compound exhibits promising activity in preclinical models, particularly in assays related to anxiety and depression.

The pharmacological properties of N-(1-cyano-1-cyclopropylethyl)-2-(2,3-dimethylphenyl)aminoacetamide are further enhanced by its ability to cross the blood-brain barrier. This is a critical factor for any compound intended for central nervous system (CNS) applications. The presence of the lipophilic 1-cyano-1-cyclopropylethyl group facilitates this process, allowing the compound to reach its target sites within the brain effectively. Additionally, the amide functionality in the 2-(2,3-dimethylphenyl)aminoacetamide moiety contributes to its stability and bioavailability.

The synthesis of N-(1-cyano-1-cyclopropylethyl)-2-(2,3-dimethylphenyl)aminoacetamide has been optimized to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only improve the efficiency of the synthesis but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

In conclusion, N-(1-cyano-1-cyclopropylethyl)-2-(2,3-dimethylphenyl)aminoacetamide (CAS No. 1181533-25-4) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing therapeutic strategies for various neurological disorders.